Cas no 85-11-0 (2-Naphthalenol,8-amino-5-(2-phenyldiazenyl)-)

2-Naphthalenol,8-amino-5-(2-phenyldiazenyl)- structure

85-11-0 structure

Product name:2-Naphthalenol,8-amino-5-(2-phenyldiazenyl)-

CAS No:85-11-0

MF:C₁₆H₁₃N₃O

MW:263.29392

CID:723117

2-Naphthalenol,8-amino-5-(2-phenyldiazenyl)- Chemical and Physical Properties

Names and Identifiers

- 2-Naphthalenol,8-amino-5-(2-phenyldiazenyl)-
- 8-amino-5-(phenylazo)-2-naphthol
- 8-imino-5-(2-phenylhydrazinyl)naphthalen-2-one

Computed Properties

Exact Mass: 263.105862
Monoisotopic Mass: 263.105862
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 560
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65

Experimental Properties

Density: 1.26
Boiling Point: 390.4°C at 760 mmHg
Flash Point: 189.9°C
Refractive Index: 1.667

2-Naphthalenol,8-amino-5-(2-phenyldiazenyl)- Related Literature

1. Adsorption of cyanine dyes at silver halide surfaces. Part 2.—Spectral properties and coverage

J. F. Padday,R. S. Wickham Trans. Faraday Soc. 1966 62 1283
2. μ1,1-R-phenylcyanamido bridges as a new safe synthetic strategy for ferromagnetic molecular clusters

Saskia Speed,Berta Casanovas,Ramon Vicente Dalton Trans. 2016 45 5395
3. White-light generation from all-solution-processed OLEDs using a benzothiazole–salophen derivative reactive to the ESIPT process

Luís Gustavo Teixeira Alves Duarte,José Carlos Germino,J?natas Faleiro Berbigier,Cristina Aparecida Barboza,Marcelo Meira Faleiros,Deborah de Alencar Simoni,Miguel Tayar Galante,Matheus Serra de Holanda,Fabiano Severo Rodembusch,Teresa Dib Zambon Atvars Phys. Chem. Chem. Phys. 2019 21 1172
4. Inorganic clusters with a [Fe2MoOS3] core—a functional model for acetylene reduction by nitrogenases

Koji Yoshimoto,Takeshi Yatabe,Takahiro Matsumoto,Viet-Ha Tran,Andrew Robertson,Hidetaka Nakai,Koichiro Asazawa,Hirohisa Tanaka,Seiji Ogo Dalton Trans. 2016 45 14620
5. Emerging point-of-care technologies for anemia detection

Ran An,Yuning Huang,Yuncheng Man,Russell W. Valentine,Erdem Kucukal,Utku Goreke,Zoe Sekyonda,Connie Piccone,Amma Owusu-Ansah,Sanjay Ahuja,Jane A. Little,Umut A. Gurkan Lab Chip 2021 21 1843
6. Bioremediation of tetracycline antibiotics-contaminated soil by bioaugmentation

Xiaxiao Hong,Yuechun Zhao,Rudong Zhuang,Jiaying Liu,Guantian Guo,Jinman Chen,Yingming Yao RSC Adv. 2020 10 33086
7. CXI.—Ketolactonic acid and its homologues

Charles H. G. Sprankling J. Chem. Soc. Trans. 1897 71 1159
8. Rational design of a “dual lock-and-key” supramolecular photosensitizer based on aromatic nucleophilic substitution for specific and enhanced photodynamic therapy

Kun-Xu Teng,Li-Ya Niu,Yan-Fei Kang,Qing-Zheng Yang Chem. Sci. 2020 11 9703
9. The molecular structure of 6, 8, 6 and related systems

Paolo Domiano,Pietro Cozzini,Rosa María Claramunt,José Luis Lavandera,Dionisia Sanz,José Elguero J. Chem. Soc. Perkin Trans. 2 1992 1609
10. Structures and pesticidal activities of derivatives of dinitro-phenols. Part IV. Preparation of certain 2-(α-branched alkyl)-4,6-dinitro- and 4-(α-branched alkyl)-2,6-dinitro-phenols

M. Pianka,J. D. Edwards J. Chem. Soc. C 1967 2281

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